Cas no 67078-20-0 (4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid)

• Product Name: 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid
• CAS No: 67078-20-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 1713757
• PubChem ID: 181868
• Update Time: 2025-04-21

4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid
• 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)benzoic acid
• Datumetine
• AKOS040734546
• 4-Methoxy-3-(8-methyl-8-azabicyclo(3.2.1)oct-3-yl)benzoic acid
• DTXSID40986112
• 67078-20-0
• 958784-63-9
• 4-methoxy-3-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}benzoic acid

• Inchi： 1S/C16H21NO3/c1-17-12-4-5-13(17)8-11(7-12)14-9-10(16(18)19)3-6-15(14)20-2/h3,6,9,11-13H,4-5,7-8H2,1-2H3,(H,18,19)
• InChI Key： CMMJWJKGQZIJPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=CC=1C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 275.15200
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: 0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.173
• Boiling Point: 408.7°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.566
• PSA: 49.77000
• LogP: 2.67150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Phenyltropanes